Cas no 2196448-26-5 (1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one)

• Product Name: 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one
• CAS No: 2196448-26-5
• MF: C₁₅H₁₈FNO₂
• MW: 263.307327747345
• CID: 5411045
• PubChem ID: 132317785
• Update Time: 2025-10-29

1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(4-fluorophenyl)methoxy]piperidin-1-yl}prop-2-en-1-one
• EN300-6702393
• Z3488539028
• 1-[4-[(4-Fluorophenyl)methoxy]piperidin-1-yl]prop-2-en-1-one
• AKOS034007710
• 2196448-26-5
• 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one

• Inchi： 1S/C15H18FNO2/c1-2-15(18)17-9-7-14(8-10-17)19-11-12-3-5-13(16)6-4-12/h2-6,14H,1,7-11H2
• InChI Key： FIEBUNVPUPOZMT-UHFFFAOYSA-N
• SMILES： C(N1CCC(OCC2=CC=C(F)C=C2)CC1)(=O)C=C

Computed Properties

• Exact Mass: 263.13215698g/mol
• Monoisotopic Mass: 263.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 412.8±40.0 °C(Predicted)
• pka: -1.76±0.40(Predicted)

Additional information on 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one

Comprehensive Overview of 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one (CAS No. 2196448-26-5)

The compound 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one (CAS No. 2196448-26-5) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core linked to a 4-fluorophenyl methoxy group and an α,β-unsaturated ketone, makes it a versatile intermediate for drug discovery. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. This compound's propenone moiety is a critical pharmacophore, often associated with covalent binding to biological targets—a hot topic in drug design circles. Its fluorinated aromatic component further enhances metabolic stability, a property highly sought after in medicinal chemistry.

The synthesis of 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one typically involves multi-step organic reactions, including N-alkylation and etherification strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. These methodologies resonate with industry standards for quality control, addressing frequent queries about compound characterization in peer-reviewed literature.

From a commercial perspective, this compound falls under the category of fine chemicals used in high-throughput screening (HTS) libraries. Its relevance to fragment-based drug discovery (FBDD) has been highlighted in several patent applications, reflecting growing interest from biotech startups and pharmaceutical giants alike. Notably, its lipophilic efficiency (LipE) parameters make it attractive for optimizing blood-brain barrier permeability—a recurring challenge in CNS drug development.

Environmental and safety profiles of CAS No. 2196448-26-5 adhere to REACH compliance guidelines, with studies confirming its stability under standard laboratory conditions. This aligns with the increasing focus on green chemistry principles in synthetic workflows. Researchers frequently inquire about its solubility in DMSO and aqueous buffers, which is crucial for in vitro assays—a testament to its practicality in modern drug screening platforms.

Emerging applications include its exploration as a photoaffinity labeling probe in chemical biology, leveraging its α,β-unsaturated carbonyl functionality. This intersects with trending discussions about proteomics and target identification strategies. Furthermore, computational studies using molecular docking software suggest potential interactions with G-protein-coupled receptors (GPCRs), opening avenues for virtual screening initiatives.

In conclusion, 1-[4-[(4-Fluorophenyl)methoxy]-1-piperidinyl]-2-propen-1-one represents a compelling case study in structure-activity relationship (SAR) optimization. Its multifaceted utility—from lead compound refinement to mechanistic studies—positions it as a valuable asset in contemporary pharmaceutical R&D. As the scientific community continues to prioritize molecular diversity and scaffold hopping, this compound's trajectory warrants close observation in both academic and industrial settings.